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Compound of Interest

Compound Name:
4-Chloro-2-nitrophenyl methyl

sulfone

CAS No.: 2163-97-5

Cat. No.: B1345748

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Chloro-2-nitrophenyl methyl
sulfone, a key chemical intermediate with significant applications in medicinal chemistry and

organic synthesis. This document will delve into its chemical properties, synthesis

methodologies, and its role in the development of novel therapeutics, supported by field-proven

insights and authoritative references.

Core Molecular Attributes
4-Chloro-2-nitrophenyl methyl sulfone, also known as 1-Chloro-2-(methylsulfonyl)-4-

nitrobenzene, is a distinct organosulfur compound. The strategic placement of the chloro, nitro,

and methyl sulfone groups on the benzene ring imparts unique reactivity and makes it a

valuable precursor in multi-step organic syntheses.

Table 1: Physicochemical Properties of 4-Chloro-2-nitrophenyl Methyl Sulfone
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Property Value Source

Molecular Formula C₇H₆ClNO₄S ChemScene[1]

Molecular Weight 235.64 g/mol ChemScene[1]

CAS Number 21081-74-3 ChemScene[1]

Appearance Typically a solid
Inferred from related

compounds

Solubility
Expected to be soluble in

many organic solvents

Inferred from related

compounds

It is crucial to distinguish this compound from its isomer, 4-Chloro-3-nitrophenyl methyl sulfone

(CAS Number: 97-07-4), which has the same molecular formula and weight but differs in the

substitution pattern on the aromatic ring, leading to different chemical reactivity and

applications.[2][3]

Synthesis and Mechanistic Insights
The synthesis of 4-Chloro-2-nitrophenyl methyl sulfone is a multi-step process that requires

precise control of reaction conditions to achieve high purity and yield. A common synthetic

pathway involves the nitration of a substituted chlorophenyl methyl sulfone.

Illustrative Synthetic Pathway:

Starting Material

Nitration Product

4-Chlorophenyl methyl sulfone

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Reacts with

4-Chloro-2-nitrophenyl
methyl sulfone

FormsControlled Temperature
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Caption: A generalized workflow for the synthesis of 4-Chloro-2-nitrophenyl methyl sulfone.

The electrophilic nitration of 4-chlorophenyl methyl sulfone is a critical step. The methylsulfonyl

group is a meta-director, while the chloro group is an ortho-, para-director. The interplay of

these directing effects, along with steric hindrance, influences the position of the incoming nitro

group. Careful selection of the nitrating agent and control of the reaction temperature are

paramount to favor the formation of the desired 2-nitro isomer over other potential isomers. A

general procedure for a similar nitration involves dissolving the starting sulfone in concentrated

sulfuric acid and adding a nitrating agent like nitric acid at a controlled temperature.[2]

Role in Drug Discovery and Medicinal Chemistry
The sulfone functional group is a cornerstone in modern medicinal chemistry, present in

numerous FDA-approved drugs.[4] The methylsulfonyl group in 4-Chloro-2-nitrophenyl
methyl sulfone is a powerful electron-withdrawing group, which can significantly influence the

physicochemical properties of a molecule.[5]

Key Contributions in Drug Design:
Modulation of Physicochemical Properties: Incorporation of the methylsulfonyl moiety can

enhance solubility and reduce the lipophilicity of drug candidates, which are crucial

parameters for oral bioavailability.[5]

Metabolic Stability: The sulfone group is generally stable to metabolic degradation, which

can lead to an improved pharmacokinetic profile of a drug.[5]

Bioisosteric Replacement: The sulfone group can act as a bioisostere for other functional

groups, allowing for the fine-tuning of a molecule's biological activity.

Scaffold for Diverse Heterocycles: The reactive nature of the chloro and nitro groups allows

for a variety of chemical transformations, making it a versatile starting material for the

synthesis of a wide range of heterocyclic compounds with potential biological activities.

The presence of the nitro group also opens avenues for further chemical modifications, such as

reduction to an amino group, which can then be used to introduce a wide array of
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functionalities.

Experimental Protocols: A Self-Validating System
The following is a generalized protocol for a nucleophilic aromatic substitution reaction, a

common application for this class of compounds. This protocol is designed to be self-validating,

with clear checkpoints for reaction monitoring and product characterization.

Protocol: Nucleophilic Aromatic Substitution
Reactant Preparation: In a clean, dry round-bottom flask equipped with a magnetic stirrer

and a reflux condenser, dissolve 1 equivalent of 4-Chloro-2-nitrophenyl methyl sulfone in

a suitable anhydrous solvent (e.g., N,N-Dimethylformamide or Tetrahydrofuran).

Nucleophile Addition: Add 1.1 equivalents of the desired nucleophile (e.g., an amine or an

alcohol) to the reaction mixture. If the nucleophile is a solid, it should be finely powdered.

Base Addition (if necessary): If the nucleophile is an amine, add 1.2 equivalents of a non-

nucleophilic base (e.g., triethylamine or diisopropylethylamine) to scavenge the HCl

generated during the reaction.

Reaction Monitoring: Heat the reaction mixture to an appropriate temperature (e.g., 80-100

°C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC). The disappearance of the starting material

spot/peak and the appearance of a new product spot/peak will indicate reaction progression.

Work-up: Once the reaction is complete, cool the mixture to room temperature. If necessary,

filter off any solid byproducts. Pour the reaction mixture into water and extract the product

with a suitable organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel using an appropriate eluent system.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).
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Reaction Monitoring (TLC/HPLC)
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Caption: A typical experimental workflow for utilizing 4-Chloro-2-nitrophenyl methyl sulfone.

Safety and Handling
As with many chlorinated and nitroaromatic compounds, 4-Chloro-2-nitrophenyl methyl
sulfone should be handled with care due to its potential toxicity.[6]

Table 2: General Safety and Handling Precautions
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Precaution Details

Personal Protective Equipment (PPE)
Wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation
Work in a well-ventilated fume hood to avoid

inhalation of dust or vapors.

Handling
Avoid contact with skin and eyes. In case of

contact, rinse immediately with plenty of water.

Storage

Store in a cool, dry, and well-ventilated area

away from incompatible materials such as

strong oxidizing agents.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Conclusion
4-Chloro-2-nitrophenyl methyl sulfone is a strategically important building block for organic

synthesis, particularly in the realm of drug discovery. Its unique combination of functional

groups provides a versatile platform for the construction of complex molecules with diverse

biological activities. A thorough understanding of its chemical properties, synthetic routes, and

handling procedures is essential for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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